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Compound of Interest

Compound Name: Dimethyl 3-oxoglutarate

Cat. No.: B121046

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Dimethyl 3-oxoglutarate (CAS No. 1830-54-2), a key intermediate in various organic
syntheses. The information is compiled from various chemical and safety data sources to
support research, development, and handling of this compound.

Core Physical and Chemical Properties

Dimethyl 3-oxoglutarate, also known as Dimethyl 1,3-acetonedicarboxylate, is a diester with
the molecular formula C7H100s.[1][2][3] It presents as a colorless to light yellow, viscous liquid
under standard conditions.[4][5][6] The following table summarizes its key physical properties.
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Property Value Source(s)
Molecular Formula C7H100s [1112][3]
Molecular Weight 174.15 g/mol (112171

Clear, colorless to light yellow
Appearance ] o [41151[6]
viscous liquid

Density 1.206 g/mL at 20 °C [1]
1.2+0.1 g/lcm3 [7]

1.18 g/cm? [4]

Melting Point 16-17 °C [11[41[7]
Boiling Point 237-241 °C at 760 mmHg [1]

262.1 £ 0.0 °C at 760 mmHg [7]

150 °C at 25 mmHg [1]15]

80 °C at 25 mmHg

Flash Point >230 °F (>110 °C) [1]

113 °C (closed cup)

Refractive Index n20/D 1.444 [1]
1.443-1.445 [1]
Vapor Pressure 0.0111 mmHg at 25 °C [1]
0.01 mmHg at 25 °C [4]

Solubility Profile

The solubility of Dimethyl 3-oxoglutarate has been reported in various solvents. It is slightly
soluble in water.[4]
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Solvent Solubility Source(s)
Water approx. 120 g/L at 20 °C [11181I9]
Chloroform Sparingly soluble [8]

Ethyl Acetate Slightly soluble [8]
Methanol Slightly soluble [8]

Spectroscopic Data

While detailed spectra are not provided here, the NIST WebBook contains mass spectrum data
(electron ionization) for Dimethyl 3-oxoglutarate.[10][11] The Spectral Database for Organic
Compounds (SDBS) also lists data for this compound under number 5736.[5]

Safety and Handling

Dimethyl 3-oxoglutarate is classified as a skin sensitizer and may cause an allergic skin
reaction.[6][9] It is also noted as an eye irritant.[6] Standard laboratory safety precautions,
including the use of protective gloves and eye protection, should be followed when handling
this compound.[1] For storage, it is recommended to keep it refrigerated at 2-8°C.[1][8]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Dimethyl 3-
oxoglutarate are not readily available in the public domain. However, a generalized workflow
for determining the melting point of a solid compound is presented below. Given that Dimethyl
3-oxoglutarate has a melting point of 16-17°C, this procedure would need to be adapted for
sub-ambient temperature measurements.

Sample Preparation Measurement
Visual Cue
Seal one end of the capillary Load sample into capillary tube Dry the sample Prepared Sample Place in melting point apparatus Heat slowly and observe | ———————| Record temperature range of melting Da
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Generalized workflow for melting point determination.

Role in Chemical Synthesis

Dimethyl 3-oxoglutarate is primarily utilized as an intermediate in the synthesis of various
organic chemicals.[9][12] Its chemical structure, featuring a central ketone and two flanking
ester groups, makes it a versatile building block for more complex molecules. For instance, it is
used in the preparation of optically active lycorane and in the synthesis of bispidone derivatives
for use as ligands in PET imaging.[9][12]

Target Molecules
(e.g., Lycorane, Bispidone derivatives)

Synthesis Further Reactions

Starting Materials Dimethyl 3-oxoglutarate

Click to download full resolution via product page

Role of Dimethyl 3-oxoglutarate as a chemical intermediate.

Signaling Pathways and Biological Activity

Currently, there is no significant information available in the reviewed literature to suggest a
direct role for Dimethyl 3-oxoglutarate in biological signaling pathways. Its structural analog,
Dimethyl 2-oxoglutarate, has been studied for its role in cellular metabolism and as an inhibitor
of autophagy.[13][14] However, these findings should not be extrapolated to Dimethyl 3-
oxoglutarate without further investigation. The primary application of Dimethyl 3-oxoglutarate
remains in the realm of synthetic organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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